Cas no 2229493-94-9 (2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229493-94-9
• MF: C₈H₁₀FNO₃S
• MW: 219.23330450058
• CID: 6236658
• PubChem ID: 165870935
• Update Time: 2025-09-28

2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride
• 2229493-94-9
• EN300-2004550

• Inchi： 1S/C8H10FNO3S/c1-13-8-3-2-5-10-7(8)4-6-14(9,11)12/h2-3,5H,4,6H2,1H3
• InChI Key： NBWNGTVOLZPJCD-UHFFFAOYSA-N
• SMILES： S(CCC1C(=CC=CN=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 219.03654252g/mol
• Monoisotopic Mass: 219.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride

2-(3-Methoxypyridin-2-yl)ethane-1-sulfonyl Fluoride (CAS 2229493-94-9): A Versatile Sulfonyl Fluoride Building Block

The chemical compound 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride (CAS 2229493-94-9) represents an important class of sulfonyl fluoride derivatives with growing significance in medicinal chemistry and materials science. As researchers continue to explore click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions, this particular compound has emerged as a valuable building block for various applications.

Structurally, 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride combines a pyridine moiety with a sulfonyl fluoride group, creating unique reactivity patterns that make it particularly useful in bioconjugation and probe development. The presence of the methoxy group at the 3-position of the pyridine ring enhances its electronic properties, while the sulfonyl fluoride functionality provides excellent selectivity in chemical transformations.

Recent advances in chemical biology have highlighted the importance of sulfonyl fluoride compounds like CAS 2229493-94-9 for protein labeling and activity-based protein profiling. Their ability to form stable covalent bonds with various amino acids under physiological conditions makes them ideal for studying enzyme mechanisms and developing targeted therapies. The 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride derivative offers improved water solubility compared to simpler aromatic sulfonyl fluorides, addressing one of the key challenges in biological applications.

In pharmaceutical research, 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride serves as a precursor for the development of covalent inhibitors. The growing interest in irreversible inhibitors for challenging drug targets has driven demand for specialized sulfonyl fluoride building blocks. This compound's balanced reactivity profile makes it particularly suitable for screening campaigns aimed at discovering novel therapeutic agents.

The synthesis of CAS 2229493-94-9 typically involves the reaction of 2-(3-methoxypyridin-2-yl)ethanethiol with appropriate fluorinating agents under controlled conditions. Recent methodological improvements have focused on enhancing yield and purity while minimizing the formation of byproducts. These advances have made 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride more accessible to researchers across different disciplines.

Material scientists have also explored applications of sulfonyl fluoride derivatives in polymer chemistry. The compound 2229493-94-9 can participate in SuFEx click reactions to create novel polymeric materials with tailored properties. Its ability to form stable linkages under mild conditions makes it attractive for developing self-healing materials and responsive coatings.

From a safety perspective, proper handling of 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride requires standard laboratory precautions for organofluorine compounds. While not classified as highly hazardous, appropriate ventilation and personal protective equipment are recommended when working with this material. Storage typically involves protection from moisture and extreme temperatures to maintain stability.

The commercial availability of CAS 2229493-94-9 has expanded significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer various packaging options and purity grades to meet different research needs. Current market trends suggest increasing interest in custom derivatives and labeled versions of this compound for specialized applications.

Analytical characterization of 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride typically involves a combination of NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC analysis. These techniques help verify purity and confirm structural integrity, which are crucial for research applications where precise reactivity is required.

Future research directions for 2229493-94-9 may explore its potential in biomedical imaging and diagnostic applications. The compound's ability to selectively modify biomolecules could be harnessed for developing novel contrast agents or molecular probes. Additionally, its application in surface modification techniques for medical devices represents another promising avenue.

Environmental considerations for 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride include proper disposal methods and potential biodegradation pathways. While comprehensive ecotoxicological data may be limited for this specific compound, general guidelines for organofluorine chemicals should be followed to minimize environmental impact.

In conclusion, 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl fluoride (CAS 2229493-94-9) represents a versatile and increasingly important tool in modern chemical research. Its unique combination of structural features and reactivity continues to find new applications across multiple scientific disciplines, from drug discovery to materials engineering. As synthetic methodologies improve and new applications emerge, this compound is likely to remain a focus of innovative research in the coming years.